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Introduction
C-Flex® is a unique, patented thermoplastic elastomer (TPE) tubing widely used in the

pharmaceutical, biopharmaceutical, and research industries for fluid transfer applications. Its

flexibility, weldability, and sealability make it a popular choice for single-use assemblies.

Sterilization of C-Flex® tubing is a critical step to ensure aseptic processing. While gamma

irradiation is the manufacturer's recommended method for sterilization, autoclave (steam)

sterilization is also a viable option, particularly when irradiation facilities are not accessible.[1]

[2] However, it is important to note that repeated autoclaving is not recommended as it can lead

to the deterioration of the tubing's physical properties.[1][2]

These application notes provide a comprehensive overview of the recommended autoclave

settings for C-Flex® tubing, the effects of autoclaving on its physical and chemical properties,

and detailed protocols for its steam sterilization.

Material Composition and Properties
C-Flex® tubing is a thermoplastic elastomer that is fully characterized and validated to meet

various USP Class VI and ISO standards.[3][4] It is formulated to be non-pyrogenic, non-

cytotoxic, and non-hemolytic.[5] The material is designed to be heat-sealable and weldable

both before and after sterilization.[2][4] A summary of the typical physical properties of

unsterilized C-Flex® tubing formulations is provided in Table 1.
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Table 1: Typical Physical Properties of Unsterilized C-Flex® Tubing Formulations

Property ASTM Method
Formulation
374

Formulation
082

Formulation
072

Appearance - Translucent Translucent Opaque

Durometer,

Shore A
D2240 60 60 60

Tensile Strength,

psi
D412 1190 1106 1196

Elongation, % D412 915 874 862

Source: Saint-Gobain C-Flex® Tubing Datasheet[1][2]

Recommended Autoclave Sterilization Settings
The generally recommended autoclave cycle for C-Flex® tubing is a single cycle at 121°C for

30 minutes. However, other parameters have been used in specific contexts such as

biocompatibility testing. It is crucial to validate the sterilization cycle for your specific application

and equipment.

Table 2: Recommended and Reported Autoclave Sterilization Parameters for C-Flex® Tubing
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Parameter
Recommended
Value

Reported
Alternative 1

Reported
Alternative 2

Temperature 121°C 123°C 121°C

Time 30 minutes 30 minutes 80 minutes

Pressure

Saturated steam at

the specified

temperature

Saturated steam at

the specified

temperature

Saturated steam at

the specified

temperature

Cycle Type Single Cycle Single Cycle Single Cycle

Notes
General manufacturer

recommendation.

Used for

biocompatibility

testing of C-Flex®

374.

Used in a validation

study involving

welding to another

TPE tubing.[6]

Effects of Autoclaving on C-Flex® Tubing
While C-Flex® tubing is autoclavable, the process of steam sterilization can affect its physical

and chemical properties. The manufacturer explicitly states that repeated autoclaving will cause

the tubing to deteriorate.[1][2]

Physical Properties
Autoclaving can potentially alter the tensile strength, elongation, and durometer (hardness) of

the tubing. While specific quantitative data from the manufacturer on the post-autoclave

physical properties of C-Flex® tubing is not readily available in the public domain, it is a

common effect of steam sterilization on thermoplastic elastomers. Users should anticipate

some changes in the material's flexibility and strength after autoclaving. It is the user's

responsibility to ensure the suitability of the autoclaved tubing for their specific application.[2]

Chemical Properties: Extractables and Leachables
The process of sterilization can impact the profile of extractables and leachables from plastic

tubing. Extractables are compounds that can be drawn from the tubing under exaggerated

conditions (e.g., strong solvents, high temperatures), while leachables are compounds that

migrate into the process fluid under normal operating conditions.
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While extensive extractables testing has been performed on gamma-irradiated C-Flex® tubing,

specific data for autoclaved C-Flex® is less commonly published.[7] One study on a

comparable TPE tubing (Tuflux®) that was also tested with C-Flex® 374 mentioned that

biocompatibility testing was performed on samples that were autoclaved at 123°C for 30

minutes. A comprehensive extractables analysis of C-Flex® 374 was conducted on gamma-

irradiated samples, which is often considered a worst-case scenario.[7] This analysis identified

various hydrocarbons and degradants of a secondary antioxidant.[7] It is reasonable to assume

that autoclaving may also lead to the release of a specific profile of extractables and it is

recommended that users perform their own risk assessment and, if necessary, a leachables

study for their specific application and process fluids.

Experimental Protocols
Protocol 1: Standard Autoclave Sterilization of C-Flex®
Tubing
This protocol is based on the manufacturer's general recommendations.

Materials:

C-Flex® tubing, cut to the desired length

Autoclave-compatible pouch or wrapping material

Autoclave tape

Steam autoclave

Procedure:

Preparation:

Coil the C-Flex® tubing loosely to ensure steam penetration. Avoid kinks or tight bends.

Place the coiled tubing into an autoclave-compatible pouch or wrap it in a suitable

material. Ensure the packaging allows for steam to enter and air to escape.

Seal the pouch or secure the wrapping.
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Apply autoclave indicator tape to the outside of the package.

Autoclave Cycle:

Place the packaged tubing in the autoclave. Ensure there is adequate space around each

package for steam circulation.

Select a gravity displacement or pre-vacuum cycle.

Set the sterilization temperature to 121°C and the sterilization time to 30 minutes.

Start the autoclave cycle.

Post-Sterilization:

After the cycle is complete, allow the tubing to cool to room temperature before handling.

Check the autoclave indicator tape to confirm that the sterilization temperature was

reached.

Visually inspect the tubing for any signs of degradation, such as discoloration, brittleness,

or tackiness.

Aseptically remove the tubing from its packaging in a sterile environment for use.

Protocol 2: Autoclave Sterilization for Biocompatibility
Testing
This protocol is based on parameters reported in a comparability study involving C-Flex® 374.

Materials:

C-Flex® 374 tubing samples

Autoclave-compatible packaging

Steam autoclave with precise temperature control

Procedure:
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Preparation:

Prepare the C-Flex® 374 tubing samples as required for the specific biocompatibility test.

Package the samples in appropriate autoclave-compatible materials.

Autoclave Cycle:

Load the samples into the autoclave.

Use a validated autoclave cycle with the following parameters:

Sterilization Temperature: 123°C

Sterilization Time: 30 minutes

Run the cycle.

Post-Sterilization:

Allow the samples to cool completely.

Proceed with the planned biocompatibility testing (e.g., USP <87> and ISO 10993-5).

Visualization of the Sterilization Workflow
The following diagram illustrates the general workflow for the autoclave sterilization of C-Flex®

tubing.
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Autoclave Sterilization Workflow for C-Flex® Tubing

Preparation

Autoclaving

Post-Sterilization

Coil Tubing Loosely

Package in Autoclavable Pouch/Wrap

Apply Indicator Tape

Load into Autoclave

Run Cycle (e.g., 121°C for 30 min)

Cool and Unload

Verify Indicator

Inspect Tubing

Aseptic Use
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Relationship of Sterilization Parameters and Tubing Integrity

Tubing Properties

Autoclave Parameters
(Temperature, Time, Cycle Number)

Physical Integrity
(Tensile Strength, Elongation)

affects

Chemical Integrity
(Extractables/Leachables)

affects

Suitability for Application

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. labfriendcoredataprod.blob.core.windows.net
[labfriendcoredataprod.blob.core.windows.net]

2. biopharm.saint-gobain.com [biopharm.saint-gobain.com]

3. biopharm.saint-gobain.com [biopharm.saint-gobain.com]

4. C-Flex® biopharmaceutical tubing is the original patented thermoplastic elastomer tubing
[qbd.co.kr]

5. sani-techwest.com [sani-techwest.com]

6. repligen.com [repligen.com]

7. sartorius.com [sartorius.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1167309?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167309?utm_src=pdf-custom-synthesis
https://labfriendcoredataprod.blob.core.windows.net/labfriendcore-data-prod/files/CFlex%20Tubing.pdf
https://labfriendcoredataprod.blob.core.windows.net/labfriendcore-data-prod/files/CFlex%20Tubing.pdf
https://www.biopharm.saint-gobain.com/files/576/view
https://www.biopharm.saint-gobain.com/components/fluid-transfer/c-flex-biopharmaceutical-tubing
https://qbd.co.kr/C-FlexTPE
https://qbd.co.kr/C-FlexTPE
http://www.sani-techwest.com/Literature/C-FlexTubing.pdf
https://www.repligen.com/Products/Fluid%20Management/molded_components_and_tubing/TD_TPE_ValidationGuide_08112023.pdf
https://www.sartorius.com/download/1446050/tuflux-tpe-tubing-vs-c-flex-374-comparability-guide-en-b-263-1--data.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Autoclave
Sterilization of C-Flex® Tubing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167309#autoclave-sterilization-settings-for-c-flex-
tubing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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